Cas no 627526-70-9 (Boronic acid, (8-fluoro-2-naphthalenyl)- (9CI))

• Product Name: Boronic acid, (8-fluoro-2-naphthalenyl)- (9CI)
• CAS No: 627526-70-9
• MF: C₁₀H₈BFO₂
• MW: 189.978726387024
• CID: 957651
• PubChem ID: 22240195
• Update Time: 2025-05-21

Boronic acid, (8-fluoro-2-naphthalenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (8-fluoro-2-naphthalenyl)- (9CI)
• (8-fluoronaphthalen-2-yl)boronic acid
• 8-fluoro-naphthalene-2-boronic acid
• (8-fluoronaphthalen-2-yl)boronicacid
• Boronic acid, (8-fluoro-2-naphthalenyl)-
• BSVZMHVEULIQRG-UHFFFAOYSA-N
• 8-fluoronaphthalene-2-boronic acid
• DTXSID60623714
• 627526-70-9
• SCHEMBL5782324

• MDL： MFCD18412297
• Inchi： 1S/C10H8BFO2/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h1-6,13-14H
• InChI Key： BSVZMHVEULIQRG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC=C(B(O)O)C=C21

Computed Properties

• Exact Mass: 190.0601378g/mol
• Monoisotopic Mass: 190.0601378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on Boronic acid, (8-fluoro-2-naphthalenyl)- (9CI)

Boronic Acid, (8-Fluoro-2-Naphthalenyl)- (CAS No 627526-70-9)

Boronic acid, (8-fluoro-2-naphthalenyl)- is a versatile organic compound with the CAS registry number 627526-70-9. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and contains a boronic acid functional group (-B(OH)₂) attached to the 8-fluoro-substituted naphthalene ring system. The presence of the fluorine atom at the 8-position of the naphthalene ring introduces unique electronic and steric properties, making this compound valuable in various chemical and pharmaceutical applications.

The synthesis of boronic acid, (8-fluoro-2-naphthalenyl)- typically involves the nucleophilic substitution of an appropriate aryl halide with a boronate ester followed by hydrolysis to yield the corresponding boronic acid. This process is often facilitated by the use of transition metal catalysts, such as palladium complexes, which are widely employed in cross-coupling reactions. The compound's structure has been extensively studied using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular geometry and purity.

One of the most significant applications of boronic acid, (8-fluoro-2-naphthalenyl)- lies in its role as a building block in organic synthesis. Boronic acids are highly reactive due to the electrophilic nature of the boron atom, which makes them ideal substrates for Suzuki-Miyaura coupling reactions. In these reactions, boronic acids react with aryl or alkenyl halides in the presence of palladium catalysts to form biaryl or vinylarene compounds. This reaction is pivotal in the construction of complex molecular frameworks, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of boronic acid, (8-fluoro-2-naphthalenyl)- in medicinal chemistry. Researchers have explored its use as a precursor for synthesizing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, derivatives of this compound have been investigated for their ability to modulate kinase activity and inhibit tumor growth in preclinical models. The fluorine substituent at the 8-position plays a critical role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability.

In addition to its role in drug discovery, boronic acid, (8-fluoro-2-naphthalenyl)- has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaic devices. Recent advancements in this field have demonstrated that derivatives of this compound can serve as efficient electron transport materials due to their high electron mobility and stability under ambient conditions.

The environmental impact and safety profile of boronic acid, (8-fluoro-2-naphthalenyl)- have also been subjects of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, boronic acid, (8-fluoro-2-naphthalenyl)-, with its CAS number 627526-70-9, is a multifaceted compound with significant potential across various scientific disciplines. Its reactivity in cross-coupling reactions, combined with its unique electronic properties and favorable pharmacokinetic characteristics, positions it as an essential tool in modern organic synthesis and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.